Cas no 1356746-38-7 (3,6-dichloro-N-({8-methylimidazo[1,2-a]pyridin-2-yl}methyl)pyridine-2-carboxamide)

• Product Name: 3,6-dichloro-N-({8-methylimidazo[1,2-a]pyridin-2-yl}methyl)pyridine-2-carboxamide
• CAS No: 1356746-38-7
• MF: C₁₅H₁₂Cl₂N₄O
• MW: 335.187980651855
• CID: 6256589
• PubChem ID: 56804706
• Update Time: 2025-05-22

3,6-dichloro-N-({8-methylimidazo[1,2-a]pyridin-2-yl}methyl)pyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1356746-38-7
• AKOS033131598
• Z1171561208
• 3,6-dichloro-N-({8-methylimidazo[1,2-a]pyridin-2-yl}methyl)pyridine-2-carboxamide
• 3,6-dichloro-N-[(8-methylimidazo[1,2-a]pyridin-2-yl)methyl]pyridine-2-carboxamide
• EN300-26603784

• Inchi： 1S/C15H12Cl2N4O/c1-9-3-2-6-21-8-10(19-14(9)21)7-18-15(22)13-11(16)4-5-12(17)20-13/h2-6,8H,7H2,1H3,(H,18,22)
• InChI Key： DQYRYARWNUCOCU-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(N=C1C(NCC1=CN2C=CC=C(C)C2=N1)=O)Cl

Computed Properties

• Exact Mass: 334.0388164g/mol
• Monoisotopic Mass: 334.0388164g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 59.3Ų

Additional information on 3,6-dichloro-N-({8-methylimidazo[1,2-a]pyridin-2-yl}methyl)pyridine-2-carboxamide

Recent Advances in the Study of 3,6-dichloro-N-({8-methylimidazo[1,2-a]pyridin-2-yl}methyl)pyridine-2-carboxamide (CAS: 1356746-38-7)

The compound 3,6-dichloro-N-({8-methylimidazo[1,2-a]pyridin-2-yl}methyl)pyridine-2-carboxamide (CAS: 1356746-38-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This small molecule, characterized by its unique imidazopyridine and pyridine carboxamide scaffold, has been investigated for its role in modulating specific biological targets, particularly in the context of inflammatory and oncological diseases. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and efficacy in preclinical models.

One of the key areas of research has been the compound's interaction with protein kinases, a class of enzymes critical for signal transduction in cells. Preliminary data suggest that 3,6-dichloro-N-({8-methylimidazo[1,2-a]pyridin-2-yl}methyl)pyridine-2-carboxamide exhibits selective inhibition against certain kinase isoforms, which could explain its observed anti-inflammatory and anti-proliferative effects. Structural-activity relationship (SAR) studies have further refined the understanding of how modifications to the imidazopyridine core influence binding affinity and selectivity, paving the way for the development of next-generation derivatives.

In addition to its kinase inhibitory activity, recent investigations have explored the compound's potential as a modulator of immune responses. In vitro and in vivo studies have demonstrated that 3,6-dichloro-N-({8-methylimidazo[1,2-a]pyridin-2-yl}methyl)pyridine-2-carboxamide can attenuate the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in immune cells. These findings highlight its promise as a candidate for treating autoimmune disorders and chronic inflammatory conditions. Furthermore, its favorable pharmacokinetic profile, including oral bioavailability and metabolic stability, underscores its translational potential.

Another notable advancement is the application of computational modeling and high-throughput screening to optimize the compound's therapeutic index. Molecular docking simulations have provided insights into the binding modes of 3,6-dichloro-N-({8-methylimidazo[1,2-a]pyridin-2-yl}methyl)pyridine-2-carboxamide with its target proteins, facilitating the design of analogs with improved potency and reduced off-target effects. Concurrently, toxicity studies have indicated a manageable safety profile, although further investigations are warranted to assess long-term effects.

Looking ahead, the integration of multi-omics approaches—such as transcriptomics and proteomics—is expected to deepen the understanding of the compound's mechanism of action and identify potential biomarkers for patient stratification. Collaborative efforts between academia and industry are also accelerating the progression of 3,6-dichloro-N-({8-methylimidazo[1,2-a]pyridin-2-yl}methyl)pyridine-2-carboxamide into clinical trials, with early-phase studies anticipated in the coming years. These developments position the compound as a promising therapeutic agent with broad applicability in precision medicine.

In conclusion, the ongoing research on 3,6-dichloro-N-({8-methylimidazo[1,2-a]pyridin-2-yl}methyl)pyridine-2-carboxamide (CAS: 1356746-38-7) underscores its multifaceted potential in addressing unmet medical needs. From its kinase inhibitory properties to its immunomodulatory effects, this compound exemplifies the convergence of chemical innovation and biological insight. As the field advances, continued exploration of its therapeutic applications will likely yield transformative outcomes for patients and the broader pharmaceutical landscape.